2-{4-[(dimethylamino)sulfonyl]phenoxy}acetamide

• IUPAC Name: 2-[4-(dimethylsulfamoyl)phenoxy]acetamide
• InChI: InChI=1S/C10H14N2O4S/c1-12(2)17(14,15)9-5-3-8(4-6-9)16-7-10(11)13/h3-6H,7H2,1-2H3,(H2,11,13)
• InChI Key: AXEAIZRDRWZNFU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)OCC(=O)N
• Molecular Formula: C10H14N2O4S
• Molecular Weight: 258.30 g/mol

Description

2-{4-[(dimethylamino)sulfonyl]phenoxy}acetamide, also known as DMSPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMSPA is a sulfonamide derivative and is widely used as a reagent in organic synthesis. In

Mechanism of Action

The mechanism of action of 2-{4-[(dimethylamino)sulfonyl]phenoxy}acetamide is not fully understood. However, it is known that this compound can act as a nucleophile and can undergo various reactions, including nucleophilic substitution and addition reactions. This compound can also form hydrogen bonds with other molecules, which can influence its reactivity.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well documented. However, studies have shown that this compound can inhibit the activity of certain enzymes, such as carbonic anhydrase and acetylcholinesterase. This compound has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

2-{4-[(dimethylamino)sulfonyl]phenoxy}acetamide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. This compound is also a versatile reagent that can be used for the synthesis of various compounds.
However, there are also some limitations to using this compound in lab experiments. This compound can be toxic and should be handled with care. Additionally, this compound can be expensive, which may limit its use in certain experiments.

Future Directions

There are several future directions for research involving 2-{4-[(dimethylamino)sulfonyl]phenoxy}acetamide. One potential application of this compound is in the development of new fluorescent probes for use in imaging techniques. This compound can also be used as a building block for the synthesis of new compounds with potential applications in various fields, including medicine and materials science.
Conclusion
In conclusion, this compound is a versatile compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis of this compound involves the reaction of 4-chloro-2-nitrophenol with dimethylamine and sodium sulfite. This compound has been widely used in scientific research for its applications in organic synthesis and as a fluorescent probe. The mechanism of action of this compound is not fully understood, but it is known to have anti-inflammatory and antioxidant properties. This compound has several advantages for use in lab experiments, but there are also limitations to its use. Finally, there are several future directions for research involving this compound, including the development of new fluorescent probes and the synthesis of new compounds with potential applications in various fields.

Scientific Research Applications

2-{4-[(dimethylamino)sulfonyl]phenoxy}acetamide has been widely used in scientific research due to its potential applications in various fields. One of the primary applications of this compound is in the field of organic synthesis. This compound is a versatile reagent that can be used for the synthesis of various compounds, including sulfonamides, amides, and esters.
In addition to its applications in organic synthesis, this compound has also been studied for its potential use as a fluorescent probe. This compound has a high quantum yield and can emit fluorescence in the visible range. This property makes it a promising candidate for use in fluorescence microscopy and other imaging techniques.